![molecular formula C15H17NO B1423520 1-[4-(2-Methoxyphenyl)phenyl]ethan-1-amine CAS No. 1183540-40-0](/img/structure/B1423520.png)
1-[4-(2-Methoxyphenyl)phenyl]ethan-1-amine
Overview
Description
1-[4-(2-Methoxyphenyl)phenyl]ethan-1-amine is a useful research compound. Its molecular formula is C15H17NO and its molecular weight is 227.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Reactions and Mechanisms
- Kinetics and Mechanisms of Reactions: The study of the kinetics and mechanisms of reactions involving methoxyphenyl phenyl thionocarbonates with alicyclic amines provides insights into the formation of zwitterionic tetrahedral intermediates and their deprotonation, contributing to the understanding of reaction pathways in organic chemistry (Castro et al., 2001).
Polymer Chemistry
- Polymer Synthesis: The facile preparation of polyphenylenevinylene with a triarylamine pendant group via the Gilch reaction highlights the application of methoxyphenyl compounds in developing new polymers with unique properties (Kurata et al., 2007).
Synthetic Chemistry
- Synthesis of Pyrroles: An efficient, metal-free method for synthesizing polysubstituted pyrroles demonstrates the role of methoxyphenyl compounds in facilitating important reactions in synthetic chemistry (Kumar et al., 2017).
Medicinal Chemistry
- Melanin Biosynthesis Inhibition: The inhibition of tyrosinase activity by methoxyphenyl amine compounds, contributing to a decrease in melanin production, points to potential applications in dermatological treatments (Choi et al., 2002).
Material Science
- Modification of Hydrogels: The use of methoxyphenyl amine compounds in the modification of poly vinyl alcohol/acrylic acid hydrogels for improved thermal stability and biological activities highlights its significance in materials science (Aly et al., 2015).
Organic Electronics
- Photoreagents for Protein Crosslinking: The development of photoreagents involving methoxyphenyl ethers for protein crosslinking and affinity labeling underpins important applications in the field of organic electronics and biochemistry (Jelenc et al., 1978).
Antioxidant Research
- Enhancing Antioxidant Activity: The study of the effect of substituents on methoxyphenyl ethane derivatives in enhancing antioxidant activity illustrates its role in developing potential antioxidant agents (Thanuja et al., 2022).
Mechanism of Action
Target of Action
It is structurally similar to 4-methoxyphenethylamine, which is known to inhibit the monoamine oxidase-catalyzed deamination of both tyramine and tryptamine . Therefore, it is plausible that 1-[4-(2-Methoxyphenyl)phenyl]ethan-1-amine may interact with similar targets.
Mode of Action
Based on its structural similarity to 4-methoxyphenethylamine, it may inhibit the action of monoamine oxidase, an enzyme responsible for breaking down neurotransmitters such as dopamine, norepinephrine, and serotonin . By inhibiting this enzyme, this compound could potentially increase the levels of these neurotransmitters in the brain.
Biochemical Pathways
If it acts similarly to 4-methoxyphenethylamine, it may affect the monoamine neurotransmitter pathways . These pathways are involved in a variety of physiological functions, including mood regulation, reward, and cognition.
Result of Action
If it acts similarly to 4-Methoxyphenethylamine, it may lead to increased levels of monoamine neurotransmitters in the brain . This could potentially result in altered mood, cognition, and behavior.
Biochemical Analysis
Cellular Effects
Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It’s likely that it exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Similar compounds have been shown to have varying effects over time, including changes in stability, degradation, and long-term effects on cellular function .
Dosage Effects in Animal Models
Similar compounds have been shown to have varying effects at different dosages, including threshold effects and potential toxic or adverse effects at high doses .
Metabolic Pathways
It’s likely that it interacts with various enzymes and cofactors, and may influence metabolic flux or metabolite levels .
Transport and Distribution
It’s likely that it interacts with various transporters or binding proteins, and may influence its localization or accumulation .
Subcellular Localization
It’s likely that it’s directed to specific compartments or organelles by targeting signals or post-translational modifications .
Properties
IUPAC Name |
1-[4-(2-methoxyphenyl)phenyl]ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO/c1-11(16)12-7-9-13(10-8-12)14-5-3-4-6-15(14)17-2/h3-11H,16H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWUCPINBVVKIIT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C2=CC=CC=C2OC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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